Cas no 1089212-40-7 (5-(dichloromethyl)-1-methyl-1H-Pyrazole)

5-(dichloromethyl)-1-methyl-1H-Pyrazole structure
1089212-40-7 structure
Product Name:5-(dichloromethyl)-1-methyl-1H-Pyrazole
CAS No:1089212-40-7
MF:C5H6Cl2N2
MW:165.020538806915
CID:1098417
PubChem ID:66901700
Update Time:2025-04-20

5-(dichloromethyl)-1-methyl-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-(dichloromethyl)-1-methyl-1H-Pyrazole
    • 5-dichloromethyl-N-methylpyrazole
    • DTXSID901277879
    • MFCD16619901
    • 1089212-40-7
    • PNDBZMNVPCGABH-UHFFFAOYSA-N
    • SCHEMBL1085684
    • SY331019
    • 5-(dichloromethyl)-1-methylpyrazole
    • Inchi: 1S/C5H6Cl2N2/c1-9-4(5(6)7)2-3-8-9/h2-3,5H,1H3
    • InChI Key: PNDBZMNVPCGABH-UHFFFAOYSA-N
    • SMILES: ClC(C1=CC=NN1C)Cl

Computed Properties

  • Exact Mass: 163.9908036g/mol
  • Monoisotopic Mass: 163.9908036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 97
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 17.8Ų
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